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Compound of Interest

Compound Name: 2-Methyl-6-nitroaniline

Cat. No.: B018888 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-6-nitroaniline
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational and disposal plans for handling 2-Methyl-6-nitroaniline (CAS

No. 570-24-1). Adherence to these guidelines is essential to mitigate the significant health risks

associated with this compound.

Hazard Summary: 2-Methyl-6-nitroaniline is a hazardous substance that is toxic if swallowed,

in contact with skin, or inhaled.[1][2] It may cause damage to organs through prolonged or

repeated exposure and is toxic to aquatic life with long-lasting effects.[1][3]

Personal Protective Equipment (PPE)
The proper selection and use of PPE are crucial to minimize exposure. The following table

summarizes the required PPE for handling 2-Methyl-6-nitroaniline.
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PPE Category Specification Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

OSHA 29 CFR 1910.133,

European Standard EN166.[3]

[4]

Skin Protection

Chemical-resistant gloves

(consult manufacturer data for

specific material compatibility)

and impervious protective

clothing to prevent skin

contact.

General laboratory practice.[3]

[4][5]

Respiratory Protection

For weighing and handling

solids: A NIOSH/MSHA or

European Standard EN 149

approved respirator with a

particulate filter (e.g., P2) is

recommended.[3] If exposure

limits are exceeded or irritation

is experienced, a full-facepiece

airline respirator in positive

pressure mode may be

required.[6]

NIOSH, European Standard

EN 149.[3][4]

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following procedural steps is mandatory when working with 2-Methyl-6-
nitroaniline.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Ensure that an eyewash station and safety shower are readily accessible.

Keep the chemical away from incompatible materials such as strong oxidizing agents,

strong acids, acid anhydrides, acid chlorides, and chloroformates.[3][4]
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Store the container in a cool, dry, and well-ventilated place, tightly closed and under an

inert atmosphere.[7] Refrigerated temperatures are recommended.[7]

Donning PPE:

Before handling, inspect and don all required PPE as specified in the table above.

Handling the Chemical:

Avoid breathing dust.[3][4]

Prevent contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.[2]

After handling, wash hands and any exposed skin thoroughly with soap and water.[3]

In Case of Exposure:

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In case of skin contact: Immediately wash off with soap and plenty of water. Take the

victim to a hospital.[1] Remove all contaminated clothing.[2]

In case of eye contact: Flush eyes with water as a precaution.[1]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician immediately.[1]

Spill and Disposal Plan
Contaminated materials and waste must be treated as hazardous.

Small Spills:

Remove all sources of ignition.[7]
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Dampen the solid spill material with acetone and transfer it to a suitable, sealed container

for disposal.[7]

Use absorbent paper dampened with acetone to clean up any remaining material.[7]

Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for disposal.

[7]

Wash all contaminated surfaces with acetone followed by a soap and water solution.[7]

Do not re-enter the area until a safety officer has verified it is clean.[7]

Waste Disposal:

Dispose of contents and containers to an approved waste disposal plant in accordance

with local, regional, and national regulations.[2][3]

Do not allow the chemical to enter drains or surface water.[3]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Methyl-6-
nitroaniline.
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Caption: Safe handling workflow for 2-Methyl-6-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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